Cas no 130433-02-2 (12,31-Dioxabicyclo[25.3.1]hentriaconta-15,17,19,21,23-pentaene-28-carboxylicacid, 25-[(3-amino-3,6-dideoxy-b-D-mannopyranosyl)oxy]-1,3,9,29-tetrahydroxy-13-(1-methylpropyl)-7,11-dioxo-(9CI))

• Product name: 12,31-Dioxabicyclo[25.3.1]hentriaconta-15,17,19,21,23-pentaene-28-carboxylicacid, 25-[(3-amino-3,6-dideoxy-b-D-mannopyranosyl)oxy]-1,3,9,29-tetrahydroxy-13-(1-methylpropyl)-7,11-dioxo-(9CI)
• CAS No: 130433-02-2
• MF: C₄₀H₆₁NO₁₄
• MW: 779.91064
• CID: 159364
• PubChem ID: 23305313

12,31-Dioxabicyclo[25.3.1]hentriaconta-15,17,19,21,23-pentaene-28-carboxylicacid, 25-[(3-amino-3,6-dideoxy-b-D-mannopyranosyl)oxy]-1,3,9,29-tetrahydroxy-13-(1-methylpropyl)-7,11-dioxo-(9CI) Chemical and Physical Properties

Names and Identifiers

• 12,31-Dioxabicyclo[25.3.1]hentriaconta-15,17,19,21,23-pentaene-28-carboxylicacid, 25-[(3-amino-3,6-dideoxy-b-D-mannopyranosyl)oxy]-1,3,9,29-tetrahydroxy-13-(1-methylpropyl)-7,11-dioxo-(9CI)
• EurocidinE
• 130433-02-2
• Eurocidin E
• (17Z,21Z)-25-[(2R,3S,4S,5S,6R)-4-amino-3,5-dihydroxy-6-methyloxan-2-yl]oxy-13-butan-2-yl-1,3,9,29-tetrahydroxy-7,11-dioxo-12,31-dioxabicyclo[25.3.1]hentriaconta-15,17,19,21,23-pentaene-28-carboxylic acid
• (17Z,21E)-25-[(2R,3S,4S,5S,6R)-4-amino-3,5-dihydroxy-6-methyloxan-2-yl]oxy-13-butan-2-yl-1,3,9,29-tetrahydroxy-7,11-dioxo-12,31-dioxabicyclo[25.3.1]hentriaconta-15,17,19,21,23-pentaene-28-carboxylic acid

• Inchi： InChI=1S/C40H61NO14/c1-4-24(2)31-18-13-11-9-7-5-6-8-10-12-17-29(53-39-37(48)35(41)36(47)25(3)52-39)21-32-34(38(49)50)30(45)23-40(51,55-32)22-27(43)16-14-15-26(42)19-28(44)20-33(46)54-31/h5-13,17,24-25,27-32,34-37,39,43-45,47-48,51H,4,14-16,18-23,41H2,1-3H3,(H,49,50)/b6-5-,9-7+,10-8+,13-11+,17-12+/t24?,25-,27?,28?,29?,30?,31?,32?,34?,35+,36-,37+,39+,40?/m1/s1
• InChI Key： QHYNZYOPJOICJB-BPEXNHCRSA-N
• SMILES： C1C=CC=CC=CC(O[C@@H]2O[C@H](C)[C@@H](O)[C@H](N)[C@@H]2O)CC2C(C(CC(O2)(O)CC(O)CCCC(=O)CC(O)CC(=O)OC(C(CC)C)CC=CC=1)O)C(=O)O |c:1,t:3,5,50,52,&1:9,11,13,15,17|

Computed Properties

• Exact Mass: 779.409206
• Monoisotopic Mass: 779.409206
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 55
• Rotatable Bond Count: 5
• Complexity: 1380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 3
• Topological Polar Surface Area: 256
• XLogP3: 0.1

Experimental Properties

• Density: 1.3
• Boiling Point: 1018.8°Cat760mmHg
• Flash Point: 569.9°C